N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[4-(furan-2-yl)-1-methyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H17N5O4/c1-26-20-18(13(10-17(27)22-20)15-8-5-9-29-15)19(24-26)23-21(28)14-11-16(30-25-14)12-6-3-2-4-7-12/h2-9,11,13H,10H2,1H3,(H,22,27)(H,23,24,28)
• InChI Key: CPXPVRBTOKYLJV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(CC(=O)N2)C3=CC=CO3)C(=N1)NC(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C21H17N5O4
• Molecular Weight: 403.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a furan ring, a pyrazolo[3,4-b]pyridine ring, and an isoxazole ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Similar compounds have been involved in various types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

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Anticancer Potential

Furan-containing compounds have shown promise in cancer research. Although specific data on this compound are limited, we can draw insights from related furan derivatives:

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Anti-Inflammatory Properties

Furans have been associated with anti-inflammatory effects. While direct evidence for this compound is scarce, consider the following:

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Antioxidant Activity

Furan derivatives often exhibit antioxidant properties. Although not directly studied for this compound, consider the following:

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Other Therapeutic Aspects

Furan compounds have diverse effects beyond the mentioned fields:

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s being studied as a potential drug, the mechanism of action would involve how the compound interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential for causing harm to humans or the environment. Without specific data, it’s difficult to provide a detailed analysis.

Future Directions

The future directions for research on this compound would likely involve further studies to determine its potential uses, such as in medicine or industry. This could involve in-depth studies of its biological activity, toxicity, and other properties.